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Compound of Interest

Compound Name: Acid brown 282

Cat. No.: B8821307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Acid Brown 282, its chemical

characteristics, and its potential applications in the synthesis of advanced functional materials.

While traditionally used as a dye for textiles and leather, the inherent properties of this metal-

complex azo dye present opportunities for its use in developing novel materials with

applications in sensing, polymer science, and potentially, drug delivery systems.

Chemical Properties and Characteristics of Acid
Brown 282
Acid Brown 282 is an anionic, water-soluble dye belonging to the azo class of compounds.[1]

[2] It is a 1:2 metal complex, typically involving chromium, which enhances its stability and

fastness properties.[3]
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Property Value Reference

CAS Number 12219-65-7 [1][2]

Molecular Formula
C32H22CrN6O10S2

(representative)
[1]

Appearance Brown powder [1]

Solubility Water-soluble [1]

Class Azo Dye (1:2 metal complex) [3]

Potential Applications in Functional Material
Synthesis
The unique structure of Acid Brown 282, featuring an azo chromophore (-N=N-) and a metal

complex, makes it a candidate for the synthesis of various functional materials. The

applications outlined below are based on the known functionalities of similar azo dyes and

metal complexes.

2.1. Synthesis of Conductive Polymers

Azo dyes can be incorporated into conductive polymers to modify their electronic and optical

properties.[4][5] The azo group can act as a charge-trapping site, influencing the conductivity of

the polymer backbone.

Experimental Protocol: Synthesis of a Polypyrrole (PPy) Composite with Acid Brown 282

This protocol is adapted from general methods for synthesizing azo dye-polypyrrole

composites.[4][6]

Materials:

Pyrrole (monomer), freshly distilled

Acid Brown 282

Ferric chloride (FeCl₃) (oxidizing agent)
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Deionized water

Methanol

Procedure:

Preparation of Dye Solution: Prepare a 0.1 M aqueous solution of Acid Brown 282.

Monomer Dispersion: In a separate beaker, disperse 0.1 M pyrrole in deionized water with

vigorous stirring.

Initiation of Polymerization: Slowly add an aqueous solution of 0.2 M FeCl₃ to the pyrrole

dispersion. The polymerization should begin immediately, indicated by a color change to

black.

Incorporation of Acid Brown 282: To the polymerizing mixture, add the Acid Brown 282
solution dropwise under continuous stirring.

Reaction Completion: Allow the reaction to proceed for 24 hours at room temperature to

ensure complete polymerization and incorporation of the dye.

Purification: Filter the resulting composite material and wash it extensively with deionized

water and methanol to remove any unreacted monomer, oxidant, and unbound dye.

Drying: Dry the final PPy-Acid Brown 282 composite in a vacuum oven at 60°C for 48

hours.

Characterization:

Conductivity: Measured using a four-point probe technique.

Morphology: Examined by Scanning Electron Microscopy (SEM).

Spectroscopic Analysis: Confirmation of dye incorporation using UV-Vis and FTIR

spectroscopy.

2.2. Development of Chemo-Sensors for Metal Ion Detection
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The metal-complex nature and the presence of nitrogen and oxygen donor atoms in Acid
Brown 282 suggest its potential use as a colorimetric sensor for the detection of various metal

ions.[7][8][9] The binding of a target metal ion can induce a conformational change in the dye

molecule, leading to a detectable shift in its absorption spectrum.

Experimental Protocol: Colorimetric Detection of Cu²⁺ Ions

This protocol is a general guideline for testing the sensing capabilities of Acid Brown 282.

Materials:

Stock solution of Acid Brown 282 in a suitable buffer (e.g., Tris-HCl, pH 7.4).

Stock solutions of various metal ions (e.g., Cu²⁺, Ni²⁺, Co²⁺, Zn²⁺, Fe³⁺) of known

concentrations.

Procedure:

Preparation of Test Solutions: In a series of cuvettes, add the Acid Brown 282 stock solution

to a final concentration of 10 µM.

Addition of Metal Ions: Add different concentrations of the Cu²⁺ stock solution to the

cuvettes. Prepare control cuvettes with other metal ions to test for selectivity.

Incubation: Allow the solutions to incubate at room temperature for a short period (e.g., 5-10

minutes) to ensure complex formation.

Spectroscopic Measurement: Record the UV-Vis absorption spectra of each solution from

300 to 800 nm.

Data Analysis: Monitor for changes in the absorption maxima and the appearance of new

peaks, which would indicate a binding event. The change in absorbance can be correlated

with the concentration of the metal ion.

Diagrams and Workflows
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Synthesis of PPy-Acid Brown 282 Composite Characterization

Pyrrole Monomer

In-situ PolymerizationFeCl3 (Oxidant)
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Caption: Workflow for the synthesis and characterization of a conductive polymer composite.
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Caption: Logical diagram of the metal ion sensing mechanism.
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Summary and Future Perspectives
Acid Brown 282 holds promise as a versatile building block for the creation of functional

materials. Its straightforward incorporation into polymer matrices and its potential for

colorimetric sensing open avenues for research in materials science and analytical chemistry.

Further studies are warranted to fully explore its capabilities, including optimizing reaction

conditions for composite synthesis, quantifying its sensitivity and selectivity as a chemosensor,

and investigating its potential in other areas such as catalysis and biomedicine. The protocols

provided herein serve as a foundational starting point for researchers to embark on these

exciting areas of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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